Cas no 23000-37-5 (Pyrimido[5,4-d]pyrimidine-2,4,8(3H)-trione,1,7-dihydro-)

• Product Name: Pyrimido[5,4-d]pyrimidine-2,4,8(3H)-trione,1,7-dihydro-
• CAS No: 23000-37-5
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• CID: 275904
• PubChem ID: 135400779
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine-2,4,8(3H)-trione,1,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-2,4,8(3H)-trione,1,7-dihydro-
• 1,5-dihydropyrimido[5,4-d]pyrimidine-4,6,8-trione
• 1,7-Dihydro-pyrimido[5,4-d]pyrimidin-2,4,8-trion
• 1,7-dihydro-pyrimido[5,4-d]pyrimidine-2,4,8-trione
• 2,4,8(1H,3H,7H)pyrimido< 5,4-d> pyrimidinetrione
• 2,4,8-Trihydroxy-pyrimido< 5.4-d> pyrimidin
• 2,4,8-Trioxo-hexahydro-pyrimido< 5,4-d> pyrimidin
• AC1L6X08
• AC1Q79BT
• NSC515724
• pyrimido[5,4-d][1,3]diazine-2,4,8-triol
• SureCN2121947
• NSC-515724
• SCHEMBL2121947
• DTXSID20325681
• 23000-37-5

• Inchi： 1S/C6H4N4O3/c11-4-3-2(7-1-8-4)5(12)10-6(13)9-3/h1H,(H,7,8,11)(H2,9,10,12,13)
• InChI Key： ROZIEFCJIDEZFF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(NC=N2)=O)NC(N1)=O

Computed Properties

• Exact Mass: 180.02842
• Monoisotopic Mass: 180.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.66
• LogP: -1.70030